Cas no 1355917-51-9 (N-(1-cyanocyclohexyl)-2-{1-methyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-5-yl}acetamide)

• Product Name: N-(1-cyanocyclohexyl)-2-{1-methyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-5-yl}acetamide
• CAS No: 1355917-51-9
• MF: C₁₆H₂₃N₅O
• MW: 301.386722803116
• CID: 6584961
• PubChem ID: 56781175
• Update Time: 2025-07-01

N-(1-cyanocyclohexyl)-2-{1-methyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclohexyl)-2-(1-methyl-6,7-dihydro-4H-imidazo[4,5-c]pyridin-5-yl)acetamide
• EN300-26689103
• AKOS033098655
• 1355917-51-9
• N-(1-cyanocyclohexyl)-2-{1-methyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-5-yl}acetamide
• Z1139740364

• Inchi： 1S/C16H23N5O/c1-20-12-18-13-9-21(8-5-14(13)20)10-15(22)19-16(11-17)6-3-2-4-7-16/h12H,2-10H2,1H3,(H,19,22)
• InChI Key： DVOMQKKKDIBULO-UHFFFAOYSA-N
• SMILES： O=C(CN1CC2=C(CC1)N(C)C=N2)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 301.19026037g/mol
• Monoisotopic Mass: 301.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74Ų

Additional information on N-(1-cyanocyclohexyl)-2-{1-methyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-5-yl}acetamide

N-(1-cyanocyclohexyl)-2-{1-methyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-5-yl}acetamide (CAS No. 1355917-51-9): A Comprehensive Overview

N-(1-cyanocyclohexyl)-2-{1-methyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-5-yl}acetamide (CAS No. 1355917-51-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including antiviral, anti-inflammatory, and immunomodulatory effects.

The chemical structure of N-(1-cyanocyclohexyl)-2-{1-methyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-5-yl}acetamide is characterized by a central imidazopyridine core linked to a cyclohexyl cyanide moiety through an acetamide linker. The presence of the cyanide group and the cyclohexyl ring imparts specific physicochemical properties that contribute to its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of N-(1-cyanocyclohexyl)-2-{1-methyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-5-yl}acetamide as a potent modulator of the immune system. Specifically, it has been shown to exhibit significant antiviral activity against a range of viral pathogens. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the replication of influenza virus in vitro by interfering with viral RNA synthesis.

In addition to its antiviral properties, N-(1-cyanocyclohexyl)-2-{1-methyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-5-yl}acetamide has also shown promise in modulating inflammatory responses. Research conducted at the University of California found that this compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(1-cyanocyclohexyl)-2-{1-methyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-5-yl}acetamide has been extensively studied to understand its bioavailability and metabolism. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable half-life in animal models. These properties make it an attractive candidate for further development as a therapeutic agent.

In terms of safety and toxicity profiles, initial studies have indicated that N-(1-cyanocyclohexyl)-2-{1-methyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-5-yl}acetamide is well-tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are needed to fully assess its safety in humans. Ongoing clinical trials are currently evaluating its efficacy and safety in various disease models.

The synthetic route for producing N-(1-cyanocyclohexyl)-2-{1-methyl-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-5-yl}acetamide has been optimized to ensure high yield and purity. The process involves several key steps including the formation of the imidazopyridine core through cyclization reactions and subsequent functionalization with the cyclohexyl cyanide moiety. These advancements in synthetic chemistry have facilitated large-scale production for preclinical and clinical studies.

In conclusion, N-(1-cyanocyclohexyl)-2-{1-methyl-1H,4H,5H,6H,7H-imidazo[4， 5-c]pyridin - 5 - yl}acetamide (CAS No. 135 59 0 - 0 - 0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an important candidate for further research and development in the field of medicinal chemistry.